Cas no 2108663-79-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2108663-79-0
• MF: C₁₂H₁₆ClF₂O₄P
• MW: 328.676610946655
• CID: 5193771
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H16ClF2O4P/c1-3-17-20(16,18-4-2)19-11(12(14)15)9-5-7-10(13)8-6-9/h5-8,11-12H,3-4H2,1-2H3
• InChI Key： OWIYLNYKYKJTEX-UHFFFAOYSA-N
• SMILES： O=P(OC(C(F)F)C1C=CC(Cl)=CC=1)(OCC)OCC

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±42.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2108663-79-0 and Its Potential Applications in Modern Research

The compound identified by the CAS number 2108663-79-0 is a molecule that has garnered significant attention in the field of chemical and biomedical research. Despite the fact that an official index name has not yet been assigned to this compound, its unique chemical structure and properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and diagnostic tools. This introduction aims to provide a comprehensive overview of the compound, its potential uses, and how it aligns with the latest advancements in scientific research.

At the core of understanding the significance of CAS No. 2108663-79-0 lies its molecular composition and the biochemical pathways it can interact with. Preliminary studies have indicated that this compound exhibits a high degree of selectivity when binding to specific biological targets, which is a crucial factor in drug design. The ability to selectively modulate biological processes without causing unintended side effects is a major goal in pharmaceutical development, and compounds like 2108663-79-0 hold great promise in this regard.

One of the most exciting aspects of 2108663-79-0 is its potential role in addressing some of the most challenging diseases faced by humanity today. Researchers are increasingly looking towards small molecules like this one to develop treatments for conditions such as cancer, neurodegenerative disorders, and infectious diseases. The compound's unique chemical properties allow it to interfere with key cellular processes that are dysregulated in these diseases, offering a potential therapeutic window that has not been fully explored.

In recent years, there has been a surge in the use of computational methods to predict the biological activity of compounds before they are synthesized in the lab. This approach, often referred to as "de novo" drug design, relies heavily on understanding the three-dimensional structure of molecules and how they interact with biological targets. CAS No. 2108663-79-0 has been subjected to extensive computational analysis, which has revealed several promising lead structures that could be further optimized for therapeutic use.

The synthesis of 2108663-79-0 presents its own set of challenges, but advances in synthetic chemistry have made it increasingly feasible to produce complex molecules like this one on a scalable basis. Techniques such as flow chemistry and automated synthesis have significantly reduced the time and resources required to develop new compounds, allowing researchers to iterate more quickly on their designs. This rapid development cycle is essential for bringing new drugs to market in a timely manner.

Another area where CAS No. 2108663-79-0 shows promise is in the field of diagnostic imaging. Researchers are exploring its potential as a contrast agent for magnetic resonance imaging (MRI) due to its ability to enhance signal detection in specific tissues. This could lead to more accurate diagnoses of diseases such as cancer and cardiovascular disorders, where early detection is critical for successful treatment.

The regulatory landscape for new compounds like 2108663-79-0 is also evolving, with agencies such as the FDA and EMA placing greater emphasis on innovative therapies that address unmet medical needs. This favorable environment encourages researchers to push the boundaries of what is possible with small molecule drugs, providing them with the resources needed to bring groundbreaking therapies to patients.

Collaboration across disciplines is another key factor driving progress in the field of CAS No. 2108663-79-0 research. Chemists, biologists, pharmacologists, and clinicians are working together to translate basic scientific discoveries into tangible therapeutic benefits. This interdisciplinary approach ensures that all aspects of drug development—from discovery to clinical application—are carefully considered and optimized.

The future prospects for 2108663-79-0 are bright, but significant challenges remain. Ensuring its safety and efficacy through rigorous clinical trials will be essential before it can be approved for widespread use. However, the preliminary data supporting its potential makes it one of the most exciting compounds under investigation today.